

An In-Depth Technical Guide to Reversible vs. Irreversible Carbonic Anhydrase Inhibition

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 4-isothiocyanato-N,N-dimethylbenzenesulfonamide

CAS No.: 223785-92-0

Cat. No.: B3117538

[Get Quote](#)

Introduction: The Pivotal Role of Carbonic Anhydrase

Carbonic anhydrases (CAs) are a superfamily of metalloenzymes essential to a multitude of physiological processes.[1][2][3][4] These ubiquitous enzymes catalyze the rapid and reversible hydration of carbon dioxide to bicarbonate and a proton ($\text{CO}_2 + \text{H}_2\text{O} \rightleftharpoons \text{HCO}_3^- + \text{H}^+$).[3] This seemingly simple reaction is fundamental to pH homeostasis, CO_2 transport between tissues and the lungs, electrolyte secretion, and various biosynthetic pathways.[2] The dysregulation of CA activity is implicated in several pathologies, including glaucoma, epilepsy, altitude sickness, and cancer, making these enzymes a significant and well-validated therapeutic target.[2][3][4][5]

This guide provides a comprehensive exploration of the two primary modes of carbonic anhydrase inhibition: reversible and irreversible. We will delve into the molecular mechanisms, kinetic profiles, and the key experimental methodologies employed to characterize and differentiate these two classes of inhibitors. This document is intended for researchers,

scientists, and drug development professionals seeking a detailed understanding of the principles and practices in the study of carbonic anhydrase inhibition.

The Catalytic Mechanism of Carbonic Anhydrase: A Foundation for Understanding Inhibition

The active site of human α -CAs features a zinc ion (Zn^{2+}) coordinated by three histidine residues and a water molecule.^[2] The catalytic cycle commences with the zinc-bound water molecule, which has a lowered pKa, facilitating its deprotonation to a zinc-bound hydroxide ion. This potent nucleophile then attacks the electrophilic carbon of a carbon dioxide molecule loosely bound in a hydrophobic pocket of the active site. This results in the formation of a zinc-coordinated bicarbonate ion. The catalytic cycle is completed by the displacement of the bicarbonate ion by a water molecule and the regeneration of the zinc-bound water, a process facilitated by a proton shuttle system, often involving a histidine residue (His-64 in CA II), which transfers a proton from the incoming water molecule to the surrounding buffer.^[2]

digraph "Carbonic Anhydrase Catalytic Cycle" { graph [rankdir="LR", splines=ortho, nodesep=0.8, size="7.6,5", dpi=100]; node [shape=box, style="rounded, filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

Figure 1: Simplified Catalytic Cycle of Carbonic Anhydrase.

Part 1: Reversible Inhibition of Carbonic Anhydrase

Reversible inhibitors bind to enzymes through non-covalent interactions such as hydrogen bonds, ionic bonds, and hydrophobic interactions.^[6] The binding is in equilibrium, and the inhibitor can be removed by methods like dialysis or dilution, restoring full enzyme activity.^{[6][7]}^[8] The most extensively studied class of reversible CA inhibitors are the sulfonamides.^[2]

Mechanism of Reversible Inhibition: The Sulfonamide Paradigm

Sulfonamide inhibitors ($\text{R-SO}_2\text{NH}_2$) are characterized by their ability to bind to the zinc ion in the active site of carbonic anhydrase.^[2] The sulfonamide group acts as a transition-state analog, mimicking the tetrahedral intermediate formed during the hydration of CO_2 . The deprotonated sulfonamide nitrogen ($\text{R-SO}_2\text{NH}^-$) coordinates directly with the Zn^{2+} ion,

displacing the catalytic water/hydroxide molecule. This interaction effectively blocks the active site and prevents the binding and subsequent conversion of carbon dioxide.[2] The affinity of sulfonamide inhibitors is also influenced by interactions between their aromatic or heterocyclic scaffolds and amino acid residues within the active site cavity.[2]

Kinetics of Reversible Inhibition

The steady-state kinetics of reversible inhibition are typically analyzed using Michaelis-Menten and Lineweaver-Burk plots. These analyses help to distinguish between different modes of reversible inhibition.

- **Competitive Inhibition:** The inhibitor binds only to the free enzyme at the active site, directly competing with the substrate. This type of inhibition increases the apparent Michaelis constant (K_m) but does not affect the maximum velocity (V_{max}).[6] Many sulfonamide CA inhibitors act as competitive inhibitors.[2][9]
- **Non-competitive Inhibition:** The inhibitor can bind to both the free enzyme and the enzyme-substrate complex at a site distinct from the active site (an allosteric site). This mode of inhibition decreases V_{max} but does not change K_m . [6]
- **Uncompetitive Inhibition:** The inhibitor binds only to the enzyme-substrate complex. This results in a decrease in both V_{max} and K_m . [6]

```
digraph "Modes_of_Reversible_Inhibition" { graph [rankdir="TB", splines=true, nodesep=0.5, size="7.6,5", dpi=100]; node [shape=record, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9, color="#5F6368"];
```

Figure 2: Schematic representation of different modes of reversible enzyme inhibition.

Experimental Characterization of Reversible Inhibitors

A variety of biophysical and biochemical assays are employed to characterize reversible inhibitors.

- **Colorimetric Assay using p-Nitrophenyl Acetate (pNPA):** This is a widely used, high-throughput assay that measures the esterase activity of carbonic anhydrase.[1][10] CA catalyzes the hydrolysis of the colorless substrate pNPA to the yellow product p-nitrophenol,

which can be quantified spectrophotometrically at 400-405 nm.^{[1][10]} The rate of p-nitrophenol formation is proportional to the enzyme activity.

Experimental Protocol: pNPA Assay for CA Inhibition^{[1][10]}

◦ Reagent Preparation:

- Assay Buffer: 50 mM Tris-SO₄, pH 7.6.
- Enzyme Solution: Prepare a stock solution of purified carbonic anhydrase in Assay Buffer. The final concentration should be optimized to give a linear reaction rate for at least 10-15 minutes.
- Substrate Solution: Prepare a 20 mM stock solution of pNPA in acetonitrile or DMSO. This should be prepared fresh.^[1]
- Inhibitor Solutions: Prepare a series of dilutions of the test inhibitor in the appropriate solvent.

◦ Assay Procedure (96-well plate format):

- To appropriate wells, add 170 µL of Assay Buffer.
- Add 10 µL of the enzyme solution.
- Add 10 µL of the inhibitor solution at various concentrations (or solvent for control).
- Pre-incubate the plate at 25°C for 5-10 minutes.
- Initiate the reaction by adding 10 µL of the 20 mM pNPA stock solution to each well.^[1]
- Immediately measure the absorbance at 405 nm in kinetic mode, with readings taken every 30-60 seconds for 10-15 minutes.

◦ Data Analysis:

- Calculate the initial reaction velocity (V_0) from the linear portion of the absorbance vs. time plot.

- Plot V_0 against the inhibitor concentration to determine the IC_{50} value (the concentration of inhibitor that causes 50% inhibition).
- Perform kinetic studies with varying substrate and inhibitor concentrations to determine the mode of inhibition and the inhibition constant (K_i) using Lineweaver-Burk plots.
- CO₂ Hydration Assays: These assays directly measure the physiological activity of carbonic anhydrase.
 - Wilbur-Anderson Electrometric Method: This classic method measures the time required for a saturated CO₂ solution to lower the pH of a buffer (e.g., Tris-HCl) from 8.3 to 6.3 at 0°C.[\[11\]](#)[\[12\]](#) The presence of CA accelerates this pH drop.

Experimental Protocol: Wilbur-Anderson Assay[\[11\]](#)[\[12\]](#)

- Reagent Preparation:
 - Assay Buffer: 0.02 M Tris-HCl, pH 8.3, chilled to 0-4°C.
 - CO₂-Saturated Water: Bubble CO₂ gas through ice-cold deionized water for at least 30 minutes. Keep on ice.
 - Enzyme Solution: Prepare a stock solution of CA in cold water. Dilute immediately before use to a concentration that gives a reaction time of 10-20 seconds.
- Assay Procedure:
 - Blank (T_0): Add 6.0 mL of chilled Assay Buffer to a beaker maintained at 0-4°C. Add 4.0 mL of CO₂-saturated water and immediately start a stopwatch. Record the time taken for the pH to drop from 8.3 to 6.3.
 - Enzyme (T): Add 6.0 mL of chilled Assay Buffer to a beaker at 0-4°C. Add 0.1 mL of the diluted enzyme solution. Add 4.0 mL of CO₂-saturated water and immediately start a stopwatch. Record the time taken for the pH to drop from 8.3 to 6.3.
- Data Analysis:
 - Calculate the Wilbur-Anderson units using the formula: $\text{Units} = (T_0 - T) / T$.

- Stopped-Flow Spectrophotometry: This technique allows for the measurement of rapid kinetic events by rapidly mixing the enzyme and substrate and monitoring the reaction in real-time.[13][14][15][16] For CA, this often involves monitoring the pH change using a pH indicator.
- Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction (K_a , ΔH , and ΔS).[9][17][18][19][20] It is a label-free method performed in solution.
- X-ray Crystallography: This powerful technique provides high-resolution three-dimensional structures of the enzyme-inhibitor complex, revealing the precise binding mode and key interactions.[21][22][23][24][25]

Part 2: Irreversible Inhibition of Carbonic Anhydrase

Irreversible inhibitors, also known as covalent inhibitors, form a stable, covalent bond with the enzyme, leading to permanent inactivation.[6][26][27][28][29] The restoration of enzyme activity requires the synthesis of new enzyme molecules. These inhibitors typically consist of a "guidance system" that directs the molecule to the target protein and a reactive "warhead" that forms the covalent bond with a nucleophilic amino acid residue.[27]

Mechanism of Irreversible Inhibition: Targeted Covalent Modification

The process of irreversible inhibition usually involves an initial non-covalent binding of the inhibitor to the enzyme ($E + I \rightleftharpoons E \cdot I$), followed by the formation of the covalent bond ($E \cdot I \rightarrow E-I$).

- Covalent Warheads: These are electrophilic functional groups designed to react with specific nucleophilic residues on the target protein. Common warheads include:
 - Michael Acceptors (e.g., α,β -unsaturated carbonyls): These react with nucleophiles like cysteine.[28]
 - Sulfonyl Fluorides: These can react with serine, threonine, or lysine residues.[28]
 - Epoxides and Aziridines: These are reactive electrophiles that can be targeted by various nucleophiles.

- Cyanogen (C_2N_2): This carbon dioxide analog has been shown to irreversibly inhibit some carbonic anhydrase isoforms.[30]

For carbonic anhydrase, the design of irreversible inhibitors often targets nucleophilic residues in or near the active site.

Kinetics of Irreversible Inhibition

The kinetics of irreversible inhibition are time-dependent.[6][31][32] The potency of an irreversible inhibitor is characterized by the second-order rate constant, k_{inact}/K_i , where K_i is the dissociation constant for the initial non-covalent binding, and k_{inact} is the maximum rate of inactivation. Unlike reversible inhibitors, an IC_{50} value is not a sufficient descriptor of potency for irreversible inhibitors as it is time-dependent.[6]

Experimental Characterization of Irreversible Inhibitors

Distinguishing irreversible from reversible inhibition is a critical step in inhibitor characterization.

- Dialysis and Dilution Methods: These methods are used to determine if the inhibition is reversible.[7][8][33] If an inhibitor is reversible, its effect will be diminished upon extensive dialysis or dilution of the enzyme-inhibitor complex.[6][7][8] In contrast, an irreversible inhibitor will remain bound to the enzyme, and activity will not be restored.[7][8]

Experimental Protocol: Dialysis for Reversibility Assessment[8]

- Incubate the enzyme with a high concentration of the inhibitor to achieve near-maximal inhibition.
- As a control, incubate the enzyme with the vehicle (e.g., DMSO).
- Place the enzyme-inhibitor mixture and the control in separate dialysis cassettes with a suitable molecular weight cutoff.
- Dialyze against a large volume of buffer for an extended period (e.g., 24-48 hours) with several buffer changes.
- After dialysis, measure the activity of the enzyme from both the inhibitor-treated and control samples using a standard activity assay (e.g., pNPA assay).

- Interpretation: If the inhibitor is reversible, the enzyme activity will be comparable to the control. If it is irreversible, the activity will remain significantly inhibited.
- Mass Spectrometry (MS): MS is a powerful tool for confirming covalent modification.[34][35][36][37][38][39] By comparing the mass of the native enzyme to the inhibitor-treated enzyme, the formation of a covalent adduct can be detected as an increase in mass corresponding to the molecular weight of the inhibitor.[35][37] Tandem MS (MS/MS) can be used to identify the specific amino acid residue that has been modified.[37]

Experimental Workflow: Mass Spectrometry for Covalent Adduct Identification[34][35][36]

- Incubate the target protein with the covalent inhibitor.
- Remove excess, unbound inhibitor.
- Analyze the intact protein using LC-MS to determine the mass of the protein-inhibitor adduct.
- Digest the protein into smaller peptides using a protease (e.g., trypsin).
- Separate the peptides using liquid chromatography and analyze by tandem mass spectrometry (LC-MS/MS).
- Identify the modified peptide and the specific amino acid residue that is covalently bound to the inhibitor by analyzing the fragmentation pattern.

```
digraph "Irreversible_Inhibition_Workflow" { graph [rankdir="TB", splines=true, nodesep=0.5, size="7.6,5", dpi=100]; node [shape=box, style="rounded, filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];
```

Figure 3: Experimental workflow for differentiating reversible and irreversible inhibition.

Comparative Summary: Reversible vs. Irreversible Inhibition

The choice between developing a reversible or an irreversible inhibitor has significant implications for drug design and therapeutic application. The following table summarizes the key differences:

Feature	Reversible Inhibition	Irreversible Inhibition
Bonding	Non-covalent (H-bonds, ionic, hydrophobic)[6]	Covalent[6][26][27][28][29]
Duration of Action	Dependent on inhibitor concentration and clearance	Prolonged, dependent on enzyme turnover rate[27]
Kinetics	Time-independent, characterized by K_i	Time-dependent, characterized by k_{inact}/K_i [6][31][32]
Restoration of Activity	Achieved by dilution or dialysis[6][7][8]	Requires de novo protein synthesis
Potency Metric	IC_{50} , K_i	k_{inact}/K_i
Therapeutic Considerations	Easier dose titration, shorter duration of side effects	Potential for longer-lasting efficacy, but also prolonged off-target effects

Conclusion and Future Perspectives

The inhibition of carbonic anhydrase remains a fertile area of research with significant therapeutic potential. Understanding the fundamental differences between reversible and irreversible inhibition is paramount for the rational design of novel and selective inhibitors. Reversible inhibitors, particularly the well-established sulfonamides, continue to be a mainstay in clinical applications. However, the development of targeted irreversible inhibitors offers the promise of enhanced potency and prolonged duration of action, which could be advantageous in certain therapeutic contexts, such as oncology.

The methodologies outlined in this guide, from fundamental enzyme kinetics to advanced biophysical and analytical techniques, provide a robust framework for the comprehensive characterization of both reversible and irreversible carbonic anhydrase inhibitors. The continued application of these techniques will undoubtedly fuel the discovery of the next generation of CA-targeted therapeutics.

References

- BenchChem. (2025).
- BenchChem. (2025).

- News-Medical.Net. (2025, November 26). Using mass spectrometry chemoproteomics to advance covalent drug development. [[Link](#)]
- Pearson. Irreversible Inhibition Explained: Definition, Examples, Practice & Video Lessons. [[Link](#)]
- Forster, R. E., & Itada, N. (2017). A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis. *Frontiers in Physiology*, 8, 187.
- Domainex. Covalent inhibitor drug discovery. [[Link](#)]
- ACS Chemical Biology. (2024, April 3). Reversible Covalent Inhibition Desired Covalent Adduct Formation by Mass Action. [[Link](#)]
- CAS. (2023, October 17). The rise of covalent inhibitors in strategic therapeutic design. [[Link](#)]
- iGEM 2022. Experiments. [[Link](#)]
- Mathews. (2026, January 31). Carbonic Anhydrase Inhibitors: Deciphering Pharmacological Mechanisms, Therapeutic Avenues, and Clinical Implications. [[Link](#)]
- ResearchGate. Stopped-flow spectrophotometry to measure carbonic anhydrase activity.... [[Link](#)]
- Enzyme Inhibition. [[Link](#)]
- Portland Press. (1991, August 1). A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. The inhibition of polyphenol oxidase by L-cysteine. [[Link](#)]
- Evaluation of dilution, dialysis and ultracentrifugation methods to assess the reversibility of metabolism-dependent inhibitors (MDIs) of cytochrome P450 (CYP) enzymes.
- bioRxiv.org. (2022, February 17). Accelerating the Validation of Endogenous On-Target Engagement and In-cellulo Kinetic Assessment for Covalent Inhibitors of KRASG12C in Early Drug Discovery. [[Link](#)]

- ACS Publications. (2023, January 27). Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. [\[Link\]](#)
- PMC. A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. The inhibition of polyphenol oxidase by L-cysteine. [\[Link\]](#)
- PubMed. (2023, February 21). Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. [\[Link\]](#)
- Irreversible inhibition of carbonic anhydrase by the carbon dioxide analog cyanogen. [\[Link\]](#)
- ResearchGate. Analysis of kinetic data for irreversible enzyme inhibition. [\[Link\]](#)
- A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. [\[Link\]](#)
- PMC. (2020, October 19). Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics. [\[Link\]](#)
- Patsnap Synapse. (2024, June 21). What are CAs inhibitors and how do they work?. [\[Link\]](#)
- NCBI Bookshelf. (2023, April 17). Carbonic Anhydrase Inhibitors. [\[Link\]](#)
- ResearchGate. (2015, September 2). X-Ray Crystallography-Promoted Drug Design of Carbonic Anhydrase Inhibitors. [\[Link\]](#)
- Wikipedia. Carbonic anhydrase inhibitor. [\[Link\]](#)
- Taylor & Francis. Stopped-flow – Knowledge and References. [\[Link\]](#)
- Biocompare. (2018, March 1). Isothermal Titration Calorimetry Used to Characterize Enzyme Kinetics. [\[Link\]](#)
- RSC Publishing. X-ray crystallography-promoted drug design of carbonic anhydrase inhibitors - Chemical Communications (RSC Publishing). [\[Link\]](#)
- PubMed. (2015, April 28). X-ray crystallography-promoted drug design of carbonic anhydrase inhibitors. [\[Link\]](#)

- PubMed. (2007, May 15). Mass spectrometry for enzyme assays and inhibitor screening: an emerging application in pharmaceutical research. [\[Link\]](#)
- Determination of carbonic anhydrase activity by Wilbur-Anderson in a 96-well plate reader. [\[Link\]](#)
- Enzyme inhibitors. [\[Link\]](#)
- ACS Publications. (2019, October 29). Isothermal Titration Calorimetry Enables Rapid Characterization of Enzyme Kinetics and Inhibition for the Human Soluble Epoxide Hydrolase. [\[Link\]](#)
- PubMed. (2004, January 19). Carbonic anhydrase inhibitors: X-ray crystallographic structure of the adduct of human isozyme II with the antipsychotic drug sulpiride. [\[Link\]](#)
- Malvern Panalytical. (2016, February 18). Isothermal Titration Calorimetry. [\[Link\]](#)
- RSC Publishing. X-ray crystallographic and kinetic studies of biguanide containing aryl sulfonamides as carbonic anhydrase inhibitors. [\[Link\]](#)
- ChemRxiv. Towards Reproducible Enzyme Modeling with Isothermal Titration Calorimetry. [\[Link\]](#)
- Helsinki.fi. DIALYSIS METHOD DEVELOPMENT TO ASSESS REVERSIBILITY OF CYTOCHROME P450 INHIBITION IN VITRO Veera Lähdeniemi University of Hels - Helda. [\[Link\]](#)
- University of York. Rapid reaction kinetics (Stopped-Flow). [\[Link\]](#)
- Plastic Enzyme Activity Screening Based on 4-pNPA.
- NCBI Bookshelf. (2025, August 15). Figure 3: [Assessment of compound inhibition reversibility...]. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [2. mathewsopenaccess.com](https://mathewsopenaccess.com) [mathewsopenaccess.com]
- [3. What are CAs inhibitors and how do they work?](https://synapse.patsnap.com) [synapse.patsnap.com]
- [4. Carbonic Anhydrase Inhibitors - StatPearls - NCBI Bookshelf](https://ncbi.nlm.nih.gov) [ncbi.nlm.nih.gov]
- [5. Carbonic anhydrase inhibitor - Wikipedia](https://en.wikipedia.org) [en.wikipedia.org]
- [6. biochem.du.ac.in](https://biochem.du.ac.in) [biochem.du.ac.in]
- [7. xenotech.com](https://xenotech.com) [xenotech.com]
- [8. Figure 3: \[Assessment of compound inhibition reversibility...\]. - Assay Guidance Manual - NCBI Bookshelf](https://ncbi.nlm.nih.gov) [ncbi.nlm.nih.gov]
- [9. Isothermal Titration Calorimetry | Malvern Panalytical](https://malvernpanalytical.com) [malvernpanalytical.com]
- [10. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [11. 2022.igem.wiki](https://2022.igem.wiki) [2022.igem.wiki]
- [12. Carbonic Anhydrase - Assay | Worthington Biochemical](https://worthington-biochem.com) [worthington-biochem.com]
- [13. A Novel Stopped-Flow Assay for Quantitating Carbonic-Anhydrase Activity and Assessing Red-Blood-Cell Hemolysis - PMC](https://pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]
- [14. taylorandfrancis.com](https://taylorandfrancis.com) [taylorandfrancis.com]
- [15. Rapid reaction kinetics - Department of Biology, University of York](https://york.ac.uk) [york.ac.uk]
- [16. jascoinc.com](https://jascoinc.com) [jascoinc.com]
- [17. Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics - PMC](https://pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]
- [18. biocompare.com](https://biocompare.com) [biocompare.com]
- [19. pubs.acs.org](https://pubs.acs.org) [pubs.acs.org]
- [20. chemrxiv.org](https://chemrxiv.org) [chemrxiv.org]
- [21. researchgate.net](https://researchgate.net) [researchgate.net]
- [22. X-ray crystallography-promoted drug design of carbonic anhydrase inhibitors - Chemical Communications \(RSC Publishing\)](https://pubs.rsc.org) [pubs.rsc.org]
- [23. X-ray crystallography-promoted drug design of carbonic anhydrase inhibitors - PubMed](https://pubmed.ncbi.nlm.nih.gov) [pubmed.ncbi.nlm.nih.gov]

- 24. Carbonic anhydrase inhibitors: X-ray crystallographic structure of the adduct of human isozyme II with the antipsychotic drug sulpiride - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. X-ray crystallographic and kinetic studies of biguanide containing aryl sulfonamides as carbonic anhydrase inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 26. Irreversible Inhibition Explained: Definition, Examples, Practice & Video Lessons [[pearson.com](https://www.pearson.com)]
- 27. Covalent inhibitors in strategic therapeutic design | CAS [[cas.org](https://www.cas.org)]
- 28. Covalent Inhibitor Library | TargetMol [[targetmol.com](https://www.targetmol.com)]
- 29. Untitled Document [homepages.ucl.ac.uk]
- 30. Irreversible inhibition of carbonic anhydrase by the carbon dioxide analog cyanogen - PubMed [pubmed.ncbi.nlm.nih.gov]
- 31. portlandpress.com [portlandpress.com]
- 32. A kinetic study of irreversible enzyme inhibition by an inhibitor that is rendered unstable by enzymic catalysis. The inhibition of polyphenol oxidase by L-cysteine - PMC [pmc.ncbi.nlm.nih.gov]
- 33. Making sure you're not a bot! [helda.helsinki.fi]
- 34. news-medical.net [news-medical.net]
- 35. Covalent inhibitor drug discovery | Domainex [domainex.co.uk]
- 36. biorxiv.org [biorxiv.org]
- 37. pubs.acs.org [pubs.acs.org]
- 38. Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification - PubMed [pubmed.ncbi.nlm.nih.gov]
- 39. Mass spectrometry for enzyme assays and inhibitor screening: an emerging application in pharmaceutical research - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [An In-Depth Technical Guide to Reversible vs. Irreversible Carbonic Anhydrase Inhibition]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b3117538/docs#an-in-depth-technical-guide-to-reversible-vs-irreversible-carbonic-anhydrase-inhibition>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)